2-(Hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol

• IUPAC Name: 2-(hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol
• InChI: InChI=1S/C4H11NO4/c6-1-4(2-7,3-8)5-9/h5-9H,1-3H2
• InChI Key: IYVKWXFCBJFQRJ-UHFFFAOYSA-N
• Canonical SMILES: C(C(CO)(CO)NO)O
• Molecular Formula: C4H11NO4
• DSSTOX Substance ID: DTXSID00591625
• Molecular Weight: 137.13 g/mol
• CAS RN: 65102-51-4

Description

2-(Hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol, also known as Tris or THAM, is a common laboratory reagent used in various scientific research applications. Tris is a zwitterionic buffer that is widely used in biochemistry and molecular biology experiments due to its unique properties.

Scientific Research Applications

2-(Hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol is a versatile buffer that is used in various scientific research applications. It is commonly used in protein biochemistry experiments, DNA and RNA electrophoresis, and enzyme assays. This compound is also used in cell culture media and as a stabilizer for enzymes and proteins. This compound is often used as a substitute for other buffers such as HEPES and MOPS due to its lower cost and wider availability.

Mechanism of Action

2-(Hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol acts as a buffer by maintaining a stable pH range in solution. The amino and hydroxyl groups in this compound allow it to act as both a weak acid and a weak base, which allows it to resist changes in pH when an acid or base is added to the solution. This compound has a pKa of 8.1, which makes it an effective buffer in the pH range of 7.0-9.0.
Biochemical and Physiological Effects:
This compound has no known physiological effects and is considered to be non-toxic. However, this compound can interfere with some biochemical assays, particularly those that involve metal ions. This compound can also inhibit the activity of some enzymes, particularly those that are sensitive to pH changes.

Advantages and Limitations for Lab Experiments

2-(Hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol is a widely used buffer due to its low cost, wide availability, and effective buffering capacity. This compound is also stable over a wide range of temperatures and pH values, which makes it suitable for use in a variety of experimental conditions. However, this compound can interfere with some biochemical assays and can inhibit the activity of some enzymes, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-(Hydroxyamino)-2-(hydroxymethyl)propane-1,3-diol in scientific research. One potential application is in the development of new drug delivery systems. This compound has been shown to enhance the delivery of drugs to cells and tissues, which could be useful in the development of new therapies for various diseases. Another potential application is in the development of new biosensors. This compound has been used as a stabilizer for enzymes and proteins in biosensors, which could lead to the development of more sensitive and reliable biosensors. Finally, this compound could be used in the development of new materials for biomedical applications. This compound has been shown to improve the mechanical properties of some materials, which could be useful in the development of new medical devices and implants.
Conclusion:
In conclusion, this compound is a versatile buffer that is widely used in various scientific research applications. This compound has a unique set of properties that make it an effective buffer in a wide range of experimental conditions. This compound has no known physiological effects and is considered to be non-toxic. However, this compound can interfere with some biochemical assays and can inhibit the activity of some enzymes, which can limit its use in certain experiments. There are several future directions for the use of this compound in scientific research, including the development of new drug delivery systems, biosensors, and materials for biomedical applications.